Cas no 2164-08-1 (lenacil)

lenacil Properties

Names and Identifiers

• lenacil
• 3-cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4-(3H,5H)-dione
• 3-cycolhexyl-1,5,6,7-treahydrocyclo-pentapyrimidine-2,4(3H)-dione
• LENACIL ANALYTICAL STANDARD
• 3-cyclohexyl-1,5,6,7-tetrahydrocyclopentapyrimidine-2,4(3H)-dione
• 3-cyclohexyl-1,5,6,7-tetrahydro-cyclopentapyrimidine-2,4-dione
• 3-cyclohexyl-5,6-trimethyleneuracil
• 3-cyclohexyl-6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione
• 3-Cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4-(3H,5H)-d
• 3-cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4(3H,5H)-dione
• ADOL
• buracyl
• dupont634
• Elbatan
• Hexilure
• Lenacile
• Vanzar
• VENZAR
• Vizor
• Cyclohexyl-5,6-trimethyleneuracil
• Cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4(3H,5H)-dione
• +Expand

• MDL： MFCD00055395
• InChIKey： ZTMKADLOSYKWCA-UHFFFAOYSA-N
• Inchi： 1S/C13H18N2O2/c16-12-10-7-4-8-11(10)14-13(17)15(12)9-5-2-1-3-6-9/h9H,1-8H2,(H,14,17)
• SMILES： O=C1C2=C(NC(=O)N1C3CCCCC3)CCC2
• BRN： 751331

Computed Properties

• Exact Mass: 234.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.136828
• Heavy Atom Count: 17
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• LogP: 1.53050
• PSA: 54.86000
• Merck: 13,5455
• Refractive Index: 1.6450 (estimate)
• Boiling Point: 376.62°C (rough estimate)
• Melting Point: 316-326 ºC
• Flash Point: 202.4°C
• Color/Form: Colorless crystal
• Solubility: 25In water at ℃solubilityby6mg/L,In most organic solventssolubilityLess than1%The,Soluble in pyridine,
• Density: d20 1.32 kg/l

lenacil Security Information

• Symbol: GHS09
• RTECS：GY5875000
• WGK Germany：2
• Safety Term：S60;S61
• Safety Instruction： S60-S61
• Risk Phrases：R50/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H400
• Warning Statement： P273
• Storage Condition：Store at room temperature
• Risk Phrases： 50/53
• Signal Word：Warning
• Toxicity：LD50 (80% wettable powder) orally in rats: >11,000 mg/kg; LC50 96 hr in bluegill sunfish; rainbow trout: 100-1000; 135 mg/l; LC50 8 day in bobwhite quail, Peking duck (mg/kg): 2300, >5620. (DuPont technical data sheet)

lenacil Customs Data

• HS CODE：2933599013
• Customs Data：

  China Customs Code:

  2933599013

  Overview:

  2933599013 pyriminobac-methyl ,Bisoxane,bromacil ,Cyclopyridine et al [including isopyridine,Isopropyl oxalate,Azoxystrobin,Terbutadine].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2933599013 3-cyclohexyl-6,7-dihydro-1h-cyclopenta[d]pyrimidine-2,4(3h,5h)-dione.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%